6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
Overview
Description
“6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde” is a chemical compound with the molecular formula C7H9N3O3 . It is a derivative of uracil and has been used in the synthesis of amides .
Synthesis Analysis
The compound has been synthesized using a highly atom profitable nucleophilic addition reaction of aromatic aldehydes and heterocyclic amines . This method surpasses the use of exotic catalysts and methods that were previously adopted towards amide synthesis .Molecular Structure Analysis
The molecular structure of this compound is based on a uracil scaffold with a nitroso group at the C-5 position . The presence of this nitroso group drives the formation of a formidable range of products .Chemical Reactions Analysis
The main chemical reaction involved in the synthesis of this compound is the dehydrogenation reaction of the carbinolamine product formed during the nucleophilic addition reaction of the aromatic aldehyde with the free heterocyclic amino group to yield the corresponding amides .Scientific Research Applications
Pharmaceutical Research: Antitumor Agents
This compound is utilized as a reagent in the synthesis of new pyrimidine and caffeine derivatives. These derivatives have shown promising results in antitumor activity. The compound’s ability to interfere with DNA replication makes it a candidate for developing novel cancer therapies .
Biochemical Studies: Caffeine Metabolism
As an impurity of caffeine, this chemical serves as a standard in understanding the metabolic pathways of caffeine in the body. It helps in identifying the enzymes involved in the metabolism and the potential effects of caffeine-related compounds .
Organic Synthesis: Building Block
The compound acts as a building block in the synthesis of fused pyrido-pyrimidines, which are important in the development of drugs with various pharmacological activities. Its versatile structure allows for the creation of complex molecules .
Analytical Chemistry: Reference Material
In analytical chemistry, it is used as a reference material for chromatographic analysis, ensuring the accuracy and calibration of analytical instruments. This is crucial for quality control in pharmaceuticals .
Chemical Research: Synthesis of Heterocyclic Compounds
Researchers use this compound to synthesize a wide range of heterocyclic compounds. These compounds are significant in the development of drugs with diverse therapeutic effects .
Microbiology: Antimicrobial Activity
Some derivatives synthesized from this compound have been tested for their antimicrobial activity. This is vital for the discovery of new antibiotics and understanding the mechanism of action against various microorganisms .
Neuropharmacology: Theophylline Related Studies
The compound is related to theophylline, a drug used to treat respiratory diseases like asthma. Studying its derivatives can lead to the development of new respiratory medications .
Material Science: Organic Semiconductors
Due to its electronic properties, this compound is being explored for use in organic semiconductors. These materials are promising for the development of flexible electronic devices .
Mechanism of Action
properties
IUPAC Name |
4-amino-1,3-dimethyl-2,6-dioxopyrimidine-5-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O3/c1-9-5(8)4(3-11)6(12)10(2)7(9)13/h3H,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGXGZORRPBTMAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=O)N(C1=O)C)C=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40303926 |
Source
|
| Record name | 6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40303926 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde | |
CAS RN |
54660-80-9 |
Source
|
| Record name | 54660-80-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=163561 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40303926 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-AMINO-1,3-DIMETHYL-5-FORMYLURACIL | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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